4-bromo-N-[4-[4-[(4-bromophenyl)sulfonylamino]phenyl]phenyl]benzenesulfonamide

• IUPAC Name: 4-bromo-N-[4-[4-[(4-bromophenyl)sulfonylamino]phenyl]phenyl]benzenesulfonamide
• InChI: InChI=1S/C24H18Br2N2O4S2/c25-19-5-13-23(14-6-19)33(29,30)27-21-9-1-17(2-10-21)18-3-11-22(12-4-18)28-34(31,32)24-15-7-20(26)8-16-24/h1-16,27-28H
• InChI Key: JNKNIZXKWWTMEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Br)NS(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C24H18Br2N2O4S2
• Molecular Weight: 622.4 g/mol

Description

4-bromo-N-[4-[4-[(4-bromophenyl)sulfonylamino]phenyl]phenyl]benzenesulfonamide is a compound that belongs to the class of sulfonamides. It is a synthetic compound that has been extensively used in scientific research for various purposes.

Scientific Research Applications

Photodynamic Therapy Applications

One study delves into the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base, highlighting their remarkable potential in photodynamic therapy for cancer treatment. These compounds exhibit excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anticancer Properties

Another research effort synthesized several 4-(2-methylacetylamino)benzenesulfonamide derivatives, exploring their in vitro antimicrobial activities and cytotoxicity against cancer cells. The study found that modifications in the ring size and inclusion of nitrogen heteroatoms improved antimicrobial activities, and some derivatives exhibited significant in vitro anti-cancer properties without cytotoxic effects on normal cells (Durgun et al., 2017).

Synthesis and Characterization of Sulfonamide-derived Compounds

Research on sulfonamide-derived compounds and their transition metal complexes, including their synthesis, biological evaluation, and structural characterization, revealed moderate to significant antibacterial activity and good antifungal activity against various strains. This work underscores the potential of these compounds in developing new antimicrobial agents (Chohan & Shad, 2011).

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.

Future Directions

Given the lack of information on this compound, future research could focus on synthesizing the compound and studying its properties and potential applications. This could include investigating its reactivity, potential biological activity, and possible uses in various industries.